Cas no 3989-00-2 (2(Thien-2-ylsulphonyl)thiophene)

2(Thien-2-ylsulphonyl)thiophene Properties

Names and Identifiers

• Thiophene,2,2'-sulfonylbis-
• 2-thiophen-2-ylsulfonylthiophene
• 2-(2-thienylsulfonyl)thiophene
• 2,2'-bithiophenyl sulfone
• 2,2'-sulfonyldithiophene
• AC1LESM7
• AC1Q6TO4
• di-[2]thienyl sulfone
• Di-[2]thienyl-sulfon
• di-2-thienyl sulfone
• di-thiophen-2-yl-sulfone
• Maybridge3_003680
• STOCK2S-13576
• SureCN1336037
• thiophene sulfone
• 3989-00-2
• SCHEMBL1336037
• 2-thienylsulfone
• HMS1441H06
• SR-01000637358-1
• DTXSID70352048
• 2-(thiophene-2-sulfonyl)thiophene
• CCG-47765
• 2-(Thien-2-ylsulfonyl)thiophene
• CS-0327457
• AKOS000276700
• IDI1_015067
• +Expand

• InChIKey： FXHFMWCIVYIUKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6O2S3/c9-13(10,7-3-1-5-11-7)8-4-2-6-12-8/h1-6H
• SMILES： C1=CSC(=C1)S(=O)(=O)C2=CC=CS2

Computed Properties

• Exact Mass: 229.95308
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 229.95299295g/mol
• Heavy Atom Count: 13
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 34.14
• Boiling Point: 406.8±20.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 199.8±21.8 °C
• Density: 1.5±0.1 g/cm3